Cas no 52046-23-8 (1-(4-methoxyphenyl)-1H-Imidazole-4-carboxaldehyde)

• Product Name: 1-(4-methoxyphenyl)-1H-Imidazole-4-carboxaldehyde
• CAS No: 52046-23-8
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 360798
• PubChem ID: 12201069
• Update Time: 2025-04-19

1-(4-methoxyphenyl)-1H-Imidazole-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)-1H-Imidazole-4-carboxaldehyde
• 1-(4-methoxyphenyl)imidazole-4-carbaldehyde
• 52046-23-8
• 1-(4-methoxyphenyl)-1H-imidazole-4-carbaldehyde
• DTXSID70480198
• 1H-Imidazole-4-carboxaldehyde, 1-(4-methoxyphenyl)-
• TQP1186

• Inchi： 1S/C11H10N2O2/c1-15-11-4-2-10(3-5-11)13-6-9(7-14)12-8-13/h2-8H,1H3
• InChI Key： UGDJKXTXUVNYHB-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)N1C=NC(C=O)=C1

Computed Properties

• Exact Mass: 202.0743
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.12